Cas no 1352889-89-4 (Methyl 4-Bromo-5-fluoro-2-methylbenzoate)

Methyl 4-Bromo-5-fluoro-2-methylbenzoate structure
1352889-89-4 structure
Product Name:Methyl 4-Bromo-5-fluoro-2-methylbenzoate
CAS No:1352889-89-4
MF:C9H8BrFO2
MW:247.061025619507
MDL:MFCD21602050
CID:2855004
PubChem ID:56965486
Update Time:2024-11-04

Methyl 4-Bromo-5-fluoro-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-Bromo-5-fluoro-2-methylbenzoate
    • CEC88989
    • D96215
    • A936537
    • 4-Bromo-5-fluoro-2-methylbenzoic acid methyl ester
    • KVHVZAULIHMOLK-UHFFFAOYSA-N
    • DB-125254
    • DTXSID20719187
    • AKOS027253042
    • MFCD21602050
    • methyl 4-bromo-5-fluoro-2-methyl-benzoate
    • SCHEMBL15795968
    • PS-17795
    • CS-0193323
    • Methyl4-Bromo-5-fluoro-2-methylbenzoate
    • 1352889-89-4
    • MDL: MFCD21602050
    • Inchi: 1S/C9H8BrFO2/c1-5-3-7(10)8(11)4-6(5)9(12)13-2/h3-4H,1-2H3
    • InChI Key: KVHVZAULIHMOLK-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC(C(=O)OC)=C(C)C=1)F

Computed Properties

  • Exact Mass: 245.96917g/mol
  • Monoisotopic Mass: 245.96917g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3

Methyl 4-Bromo-5-fluoro-2-methylbenzoate Pricemore >>

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